N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide
• InChI: InChI=1S/C16H17NO2/c1-17(11-15-6-3-9-19-15)16(18)14-8-7-12-4-2-5-13(12)10-14/h3,6-10H,2,4-5,11H2,1H3
• InChI Key: ZZGATFSGRKMZIQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)C(=O)C2=CC3=C(CCC3)C=C2
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide, also known as FMI-41, is a synthetic compound that has gained significant attention in the field of neuroscience research. It is a potent and selective agonist of the cannabinoid type 2 receptor (CB2R), which is primarily expressed in immune cells and has been implicated in a variety of physiological and pathological processes.

Mechanism of Action

N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide acts as a selective agonist of CB2R, which is primarily expressed in immune cells such as macrophages, microglia, and T cells. Activation of CB2R has been shown to modulate immune function and inflammation, and may also have neuroprotective effects in certain contexts.
Biochemical and Physiological Effects:
Studies have shown that N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide can reduce inflammation in a variety of contexts, including in models of arthritis, colitis, and neuroinflammation. It has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide has been shown to have analgesic effects in models of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide in laboratory experiments is its selectivity for CB2R, which allows for specific modulation of immune function and inflammation. However, one limitation is that CB2R expression can vary depending on the cell type and context, which may impact the efficacy of N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide in certain experiments.

Future Directions

Future research with N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide could focus on further elucidating the mechanisms underlying its anti-inflammatory and neuroprotective effects, as well as exploring its potential therapeutic applications in various disease contexts. Additionally, studies could investigate the potential for N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide to modulate other physiological processes beyond immune function and inflammation.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide involves several steps, beginning with the reaction of furfural with methylamine to yield N-(furan-2-ylmethyl)methylamine. This intermediate is then reacted with indan-1-carboxylic acid chloride to form N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide.

Scientific Research Applications

N-(furan-2-ylmethyl)-N-methyl-2,3-dihydro-1H-indene-5-carboxamide has been used extensively in preclinical studies to investigate the role of CB2R in various physiological and pathological processes. It has been shown to have anti-inflammatory, neuroprotective, and analgesic effects, and has been studied as a potential therapeutic agent for conditions such as multiple sclerosis, Alzheimer's disease, and chronic pain.